Cas no 1261903-46-1 (3-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261903-46-1
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• MDL: MFCD18321330
• CID: 2621579
• PubChem ID: 53227216
• Update Time: 2025-10-29

3-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DIMETHOXYPHENYL)-5-METHOXYBENZOIC ACID
• 3-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid, 95%
• MFCD18321330
• DTXSID40690803
• 1261903-46-1
• 2',4',5-Trimethoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18321330
• Inchi： 1S/C16H16O5/c1-19-12-4-5-14(15(9-12)21-3)10-6-11(16(17)18)8-13(7-10)20-2/h4-9H,1-3H3,(H,17,18)
• InChI Key： BXSOIUUKBNQAMP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)OC)OC

Computed Properties

• Exact Mass: 288.09977361Da
• Monoisotopic Mass: 288.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid

Introduction to 3-(2,4-Dimethoxyphenyl)-5-methoxybenzoic Acid (CAS No. 1261903-46-1)

3-(2,4-Dimethoxyphenyl)-5-methoxybenzoic acid (CAS No. 1261903-46-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety and multiple methoxy substituents. These features contribute to its diverse biological activities and chemical properties, making it a valuable subject of study in various scientific disciplines.

The molecular formula of 3-(2,4-dimethoxyphenyl)-5-methoxybenzoic acid is C₁₅H₁₆O₅, and its molecular weight is approximately 276.28 g/mol. The compound's structure consists of a benzene ring substituted with a methoxy group at the 5-position and a 2,4-dimethoxyphenyl group at the 3-position. This arrangement imparts specific chemical reactivity and biological activity, which are crucial for its potential therapeutic applications.

In the realm of pharmaceutical research, 3-(2,4-dimethoxyphenyl)-5-methoxybenzoic acid has been investigated for its anti-inflammatory and antioxidant properties. Recent studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases and conditions associated with oxidative damage.

Moreover, the compound's ability to modulate specific signaling pathways has also been explored. For instance, research has demonstrated that 3-(2,4-dimethoxyphenyl)-5-methoxybenzoic acid can interact with nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which are key regulators of inflammation and cell survival. By targeting these pathways, the compound may offer new avenues for developing drugs that can mitigate inflammatory responses and promote tissue repair.

In addition to its anti-inflammatory properties, 3-(2,4-dimethoxyphenyl)-5-methoxybenzoic acid has also been studied for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent cell death pathways. These findings highlight the compound's potential as a lead molecule for developing novel anticancer therapies.

The synthesis of 3-(2,4-dimethoxyphenyl)-5-methoxybenzoic acid typically involves multi-step reactions, including the formation of the 2,4-dimethoxyphenyl intermediate and subsequent coupling with a 5-methoxybenzoic acid derivative. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. The choice of synthetic method often depends on the specific application and the desired purity level of the final product.

In terms of safety and handling, 3-(2,4-dimethoxyphenyl)-5-methoxybenzoic acid is generally considered safe when proper precautions are taken. However, as with any chemical compound, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and storing the compound in a secure location away from incompatible materials.

The future prospects for 3-(2,4-dimethoxyphenyl)-5-methoxybenzoic acid are promising. Ongoing research continues to uncover new applications and mechanisms of action for this compound. For example, recent studies have explored its potential as a neuroprotective agent in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to protect neurons from oxidative stress and inflammation could make it a valuable therapeutic candidate for these debilitating conditions.

In conclusion, 3-(2,4-dimethoxyphenyl)-5-methoxybenzoic acid (CAS No. 1261903-46-1) is a multifaceted compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique molecular structure endows it with anti-inflammatory, antioxidant, and anticancer properties, making it an exciting subject of ongoing scientific investigation. As research progresses, it is likely that new uses for this compound will be discovered, further expanding its utility in various fields.